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Compound of Interest

Compound Name: 4-Methylbenzyl bromide

Cat. No.: B049273 Get Quote

This guide provides essential safety information and troubleshooting for researchers, scientists,

and drug development professionals working with 4-Methylbenzyl bromide. It addresses the

significant lachrymatory effects and other hazards associated with this compound.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of 4-Methylbenzyl bromide?

A1: 4-Methylbenzyl bromide is a potent lachrymator, meaning it causes immediate tearing

and irritation to the eyes.[1][2] It is also classified as corrosive and can cause severe skin burns

and eye damage.[1][3][4] Inhalation may lead to respiratory tract irritation, and it is toxic if

swallowed or in contact with skin.[1]

Q2: What should I do if I am exposed to 4-Methylbenzyl bromide?

A2: Immediate action is critical. Please refer to the detailed first aid protocols in the

Troubleshooting Guide section below.

Q3: What are the proper storage conditions for 4-Methylbenzyl bromide?

A3: Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents, bases, and metals.[3][5] The container should be kept tightly closed.[1]

It is also noted to be moisture-sensitive, so storage under an inert gas is recommended.[1]

Q4: How should I dispose of waste contaminated with 4-Methylbenzyl bromide?
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A4: All contaminated waste, including personal protective equipment (PPE), absorbent

materials, and empty containers, must be collected in a designated and clearly labeled

hazardous waste container.[5] Disposal should be carried out by a licensed professional waste

disposal service, and the material may be dissolved in a combustible solvent and incinerated in

a chemical incinerator with an afterburner and scrubber.[6]

Troubleshooting Guides
Issue: Accidental Skin or Eye Contact
Symptoms:

Eyes: Severe irritation, pain, redness, and intense tearing (lachrymatory effect). Can cause

serious eye damage.[1][4]

Skin: Redness, pain, and severe burns.[1][3][7]

Immediate Actions:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, ensuring to lift the upper and lower eyelids.[1][4][8] Remove contact lenses if

present and easy to do.[1][8] Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][4]

Remove all contaminated clothing and shoes.[1][3] Seek immediate medical attention.[1][3]

Issue: Inhalation of Vapors
Symptoms:

Irritation of the respiratory tract, coughing, shortness of breath, headache, and nausea.[1]

Immediate Actions:

Move the affected individual to fresh air immediately.[1][3]

If the person is not breathing, administer artificial respiration.[1][3]

Seek immediate medical attention.[1][3]
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Issue: Accidental Spill
Immediate Actions:

Evacuate the immediate area.

Ensure the area is well-ventilated.

Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.

For small spills, absorb with an inert, dry material such as sand or vermiculite and place it in

a sealed container for disposal.[3][8]

For large spills, dike the area to prevent spreading.[1]

Do not let the chemical enter drains or waterways.[4]

Quantitative Data Summary
The following table summarizes key quantitative data related to the safe handling of 4-
Methylbenzyl bromide.

Parameter Value Reference

Melting Point 34-36 °C

Boiling Point 218-220 °C

Flash Point 98 °C (closed cup)

Storage Temperature 2-8°C

Experimental Protocols
General Handling Protocol

Preparation: Before starting any experiment, ensure that a safety shower and eyewash

station are readily accessible.[1] All necessary PPE should be inspected and worn correctly.
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Handling: All manipulations of 4-Methylbenzyl bromide should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[3][4] Avoid direct contact with skin and

eyes.[1]

Weighing: If weighing the solid, do so in a fume hood.

Reaction Setup: Ensure all glassware is dry. Reactions should be set up in a way that

minimizes the risk of spills or splashes.

Post-Experiment: Decontaminate all surfaces and equipment that may have come into

contact with the chemical. Dispose of all waste according to established protocols.

Personal Protective Equipment (PPE) Selection
Proper PPE is mandatory when handling 4-Methylbenzyl bromide.

PPE Category Minimum Requirement Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.[1][5]

Protects against splashes and

irritating vapors that can cause

severe eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®). A

lab coat and an apron or

coveralls made of appropriate

chemical-resistant material.[5]

Prevents skin contact, which

can lead to severe burns. It is

recommended to consult the

glove manufacturer's specific

chemical resistance data.[5]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is necessary when handling

the compound outside of a

certified chemical fume hood

or in case of a spill.[5]

Protects the respiratory tract

from harmful vapors.
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4-Methylbenzyl Bromide Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Respirator, Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent
(e.g., sand, vermiculite)

Collect Absorbed Material
into a Sealed Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste via
Licensed Professional Service

Click to download full resolution via product page

Caption: Workflow for responding to a 4-Methylbenzyl bromide spill.

Caption: Decision pathway for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b049273?utm_src=pdf-custom-synthesis
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-9-Y0.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/p-Xylyl-bromide
https://www.fishersci.com/store/msds?partNumber=AAA13297&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdnisotopes.com/media/catalog/product/d/-/d-8252.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methoxy_2_3_6_trimethylbenzyl_bromide.pdf
https://www.guidechem.com/encyclopedia/4-methylbenzyl-bromide-dic1855.html
https://assets.publishing.service.gov.uk/media/67976e56fe1eabe7d7a22c72/UKHSA_IM_Methyl_bromide.pdf
https://store.apolloscientific.co.uk/storage/msds/OR16607_msds.pdf
https://www.benchchem.com/product/b049273#managing-the-lachrymatory-effects-of-4-methylbenzyl-bromide-safely
https://www.benchchem.com/product/b049273#managing-the-lachrymatory-effects-of-4-methylbenzyl-bromide-safely
https://www.benchchem.com/product/b049273#managing-the-lachrymatory-effects-of-4-methylbenzyl-bromide-safely
https://www.benchchem.com/product/b049273#managing-the-lachrymatory-effects-of-4-methylbenzyl-bromide-safely
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049273?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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